Cas no 2171814-48-3 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-3-methylbutanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-3-methylbutanoic acid
• CAS No: 2171814-48-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6058057
• PubChem ID: 165808147
• Update Time: 2025-10-30

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-3-methylbutanoic acid
• 2171814-48-3
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-3-hydroxy-3-methylbutanoic acid
• EN300-1516200

• Inchi： 1S/C26H30N2O6/c1-26(33,13-23(29)30)15-27-24(31)20-11-6-12-22(20)28-25(32)34-14-21-18-9-4-2-7-16(18)17-8-3-5-10-19(17)21/h2-5,7-10,20-22,33H,6,11-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： RGWSFMXFDDNUQG-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC1C(NCC(C)(CC(=O)O)O)=O)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-3-methylbutanoic acid

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-3-methylbutanoic acid (CAS No. 2171814-48-3): A Comprehensive Overview

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-3-methylbutanoic acid (CAS No. 2171814-48-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and cyclopentane, featuring a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-3-methylbutanoic acid includes a fluorene moiety, a methoxycarbonyl group, an amino group, and a hydroxy-methylbutanoic acid moiety. These functional groups are strategically positioned to enhance the compound's solubility, stability, and biological activity. The fluorene ring, in particular, is known for its photophysical properties and has been extensively studied in the context of fluorescent probes and imaging agents.

Recent research has focused on the potential of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-3-methylbutanoic acid as a therapeutic agent. Studies have shown that this compound exhibits promising activity against various diseases, including cancer and neurodegenerative disorders. The methoxycarbonyl group plays a crucial role in modulating the compound's pharmacokinetic properties, while the amino and hydroxy groups contribute to its binding affinity to specific protein targets.

In the realm of cancer research, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-3-methylbutanoic acid has been investigated for its ability to inhibit the proliferation of cancer cells. Preclinical studies have demonstrated that this compound can effectively target key signaling pathways involved in cell growth and survival, such as the PI3K/AKT/mTOR pathway. Additionally, its unique structure allows it to penetrate cellular membranes efficiently, enhancing its intracellular activity.

Beyond cancer, this compound has also shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research suggests that 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-3-methylbutanoic acid can modulate the activity of enzymes involved in protein aggregation and oxidative stress, which are key factors in the progression of these diseases. Its ability to cross the blood-brain barrier further enhances its therapeutic potential in this context.

The synthesis of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-3-methylbutanoic acid involves a series of well-defined chemical reactions. The fluorene ring is typically introduced through a Friedel-Crafts alkylation or arylation reaction, followed by the attachment of the methoxycarbonyl group via an esterification reaction. The amino and hydroxy groups are then introduced through selective reduction and substitution reactions. The final step involves the formation of the amide bond through a coupling reaction between the carboxylic acid and amine functionalities.

The physicochemical properties of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-3-methylbutanoic acid have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the compound's molecular structure and conformational flexibility, which are critical for understanding its biological activity.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-3-methylbutanoic acid (CAS No. 2171814-48-3) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups and structural features make it an attractive target for therapeutic applications across multiple disease areas. Ongoing studies continue to explore its potential mechanisms of action and optimize its pharmacological properties for clinical use.